Cas no 1146080-45-6 ((1-Quinoxalin-2-yl-piperidin-3-yl)-methanol)
(1-Quinoxalin-2-yl-piperidin-3-yl)-methanol Chemical and Physical Properties
Names and Identifiers
-
- (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol
- (1-quinoxalin-2-ylpiperidin-3-yl)methanol
- [1-(Quinoxalin-2-yl)piperidin-3-yl]methanol
- DTXSID30671404
- 1146080-45-6
- AB01006240-01
- (1-Quinoxalin-2-yl-piperidin-3-yl)-Methanol, 98+% C14H17N3O, MW: 243.31
- AKOS006031304
- CS-0270437
- DB-289637
- (1-quinoxalin-2-yl-3-piperidyl)methanol
- Z246183186
- (1-(quinoxalin-2-yl)piperidin-3-yl)methanol
-
- MDL: MFCD11915928
- Inchi: 1S/C14H17N3O/c18-10-11-4-3-7-17(9-11)14-8-15-12-5-1-2-6-13(12)16-14/h1-2,5-6,8,11,18H,3-4,7,9-10H2
- InChI Key: BRDKBSLQUHRFCQ-UHFFFAOYSA-N
- SMILES: OCC1CN(C2C=NC3C=CC=CC=3N=2)CCC1
Computed Properties
- Exact Mass: 243.137162174g/mol
- Monoisotopic Mass: 243.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 49.2Ų
Experimental Properties
- Density: 1.211
(1-Quinoxalin-2-yl-piperidin-3-yl)-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 089621-500mg |
1-Quinoxalin-2-yl-piperidin-3-yl)-methanol |
1146080-45-6 | 500mg |
£290.00 | 2022-03-01 | ||
| Chemenu | CM142062-1g |
(1-(quinoxalin-2-yl)piperidin-3-yl)methanol |
1146080-45-6 | 95% | 1g |
$696 | 2023-11-24 | |
| Chemenu | CM142062-1g |
(1-(quinoxalin-2-yl)piperidin-3-yl)methanol |
1146080-45-6 | 95% | 1g |
$542 | 2021-08-05 | |
| Ambeed | A153552-1g |
(1-Quinoxalin-2-yl-piperidin-3-yl)-methanol |
1146080-45-6 | 95+% | 1g |
$580.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341107-1g |
(1-(Quinoxalin-2-yl)piperidin-3-yl)methanol |
1146080-45-6 | 95+% | 1g |
¥4779.00 | 2024-08-09 |
(1-Quinoxalin-2-yl-piperidin-3-yl)-methanol Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol
Recent Advances in the Study of (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol (CAS: 1146080-45-6)
The compound (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol (CAS: 1146080-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinoxaline and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.
One of the key areas of research has been the development of efficient synthetic routes for (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthesis approach that improved yield and purity, facilitating further pharmacological studies. The synthetic strategy involved the condensation of 2-chloroquinoxaline with piperidine derivatives, followed by selective hydroxylation to yield the target compound. This advancement has enabled researchers to produce larger quantities of the compound for in vitro and in vivo studies.
In terms of biological activity, (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol has demonstrated notable inhibitory effects on specific kinases involved in inflammatory pathways. A recent preclinical study highlighted its ability to suppress the activity of JAK3 kinases, which are implicated in autoimmune diseases such as rheumatoid arthritis. The compound exhibited a high binding affinity (IC50 = 12 nM) and selectivity over other JAK isoforms, making it a promising candidate for further development as a targeted therapy.
Another significant finding comes from a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential in oncology. Researchers found that (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol could inhibit the proliferation of certain cancer cell lines by interfering with DNA repair mechanisms. Specifically, the compound was shown to disrupt the interaction between BRCA1 and BARD1 proteins, leading to synthetic lethality in BRCA-deficient tumors. This discovery opens new avenues for the development of precision medicine approaches in cancer treatment.
Pharmacokinetic studies have also been conducted to evaluate the drug-like properties of (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol. Results from animal models indicate favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. However, challenges remain in optimizing its metabolic stability, as preliminary data suggest rapid hepatic clearance via cytochrome P450-mediated oxidation. Current efforts are focused on structural modifications to improve its metabolic half-life while maintaining its biological activity.
In conclusion, (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol (CAS: 1146080-45-6) represents a versatile scaffold with multiple therapeutic applications. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have positioned it as a valuable tool for drug discovery. Future research directions may include the development of derivatives with enhanced potency and pharmacokinetic properties, as well as exploration of its potential in combination therapies. The compound's unique structural features and promising biological activities make it a compelling subject for ongoing investigation in the chemical biology and pharmaceutical sciences.
1146080-45-6 ((1-Quinoxalin-2-yl-piperidin-3-yl)-methanol) Related Products
- 1420989-13-4((1-(3-(Methylamino)quinoxalin-2-yl)piperidin-3-yl)methanol)
- 1420876-37-4((1-(3-(Cyclopropylamino)quinoxalin-2-yl)pyrrolidin-3-yl)methanol)
- 1420899-81-5((1-(3-(Cyclopropylamino)quinoxalin-2-yl)piperidin-4-yl)methanol)
- 1420989-20-3((1-(3-(Methylamino)quinoxalin-2-yl)pyrrolidin-3-yl)methanol)
- 1420972-43-5((1-(3-(Methylamino)quinoxalin-2-yl)piperidin-4-yl)methanol)
- 1420959-31-4((1-(3-Aminoquinoxalin-2-yl)piperidin-3-yl)methanol)
- 1420996-94-6((1-(3-Aminoquinoxalin-2-yl)piperidin-4-yl)methanol)
- 1146080-42-3(1-(2-Quinoxalinyl)-4-piperidinol)
- 1420865-68-4((1-(3-(Cyclopropylamino)quinoxalin-2-yl)piperidin-3-yl)methanol)
- 1420875-47-3((1-(3-Aminoquinoxalin-2-yl)pyrrolidin-3-yl)methanol)